Allyl 4-[4-(allyloxy)phenyl]-6-methyl-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate

• Molecular Formula: C18H20N2O4
• Molecular Weight: 328.4 g/mol
• IUPAC Name: prop-2-enyl 6-methyl-2-oxo-4-(4-prop-2-enoxyphenyl)-3,4-dihydro-1H-pyrimidine-5-carboxylate
• InChI: InChI=1S/C18H20N2O4/c1-4-10-23-14-8-6-13(7-9-14)16-15(17(21)24-11-5-2)12(3)19-18(22)20-16/h4-9,16H,1-2,10-11H2,3H3,(H2,19,20,22)
• InChI Key: JLJATCDULXJKME-UHFFFAOYSA-N
• SMILES: CC1=C(C(NC(=O)N1)C2=CC=C(C=C2)OCC=C)C(=O)OCC=C

Description

Allyl 4-[4-(allyloxy)phenyl]-6-methyl-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate is a pyrimidine derivative that has gained attention in scientific research due to its potential therapeutic applications. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations in lab experiments. In

Mechanism of Action

The exact mechanism of action of allyl 4-[4-(allyloxy)phenyl]-6-methyl-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate is not fully understood. However, studies have suggested that it may act by inhibiting inflammatory mediators such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) (Kumar et al., 2017). Additionally, it may act by modulating the activity of neurotransmitters such as gamma-aminobutyric acid (GABA) and glutamate, which are involved in seizure activity (Sahu et al., 2016).
Biochemical and Physiological Effects
Allyl 4-[4-(allyloxy)phenyl]-6-methyl-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate has been shown to have various biochemical and physiological effects. In animal models, it has been found to reduce inflammation and pain (Kumar et al., 2017). It has also been found to reduce seizure activity and increase the threshold for convulsions (Sahu et al., 2016). Additionally, allyl 4-[4-(allyloxy)phenyl]-6-methyl-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate has been shown to have cytotoxic effects on cancer cells, indicating potential anticancer activity (Sahu et al., 2016).

Advantages and Limitations for Lab Experiments

One advantage of using allyl 4-[4-(allyloxy)phenyl]-6-methyl-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate in lab experiments is its potential therapeutic applications. This compound has been shown to have anti-inflammatory, analgesic, anticonvulsant, and anticancer activity, making it a promising candidate for further study. However, one limitation is that the exact mechanism of action is not fully understood, which may make it difficult to optimize its use in therapeutic applications.

Future Directions

For research include further investigations into its mechanism of action, potential use in combination with other therapies, and safety and toxicity profiles. Overall, allyl 4-[4-(allyloxy)phenyl]-6-methyl-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate shows promise as a therapeutic agent for various conditions and warrants further study.

Synthesis Methods

Allyl 4-[4-(allyloxy)phenyl]-6-methyl-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate has been synthesized using various methods. One of the most common methods involves the reaction of 4-(allyloxy)benzaldehyde with 2-amino-4,6-dimethylpyrimidine-5-carboxylic acid ethyl ester in the presence of a catalyst such as piperidine. The reaction yields the desired product as a white solid with a yield of around 60-70% (Kumar et al., 2017). Other methods involve the use of different starting materials and catalysts, but the overall reaction mechanism is similar.

Scientific Research Applications

Allyl 4-[4-(allyloxy)phenyl]-6-methyl-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate has been studied for its potential therapeutic applications. One study found that this compound has anti-inflammatory and analgesic effects in animal models (Kumar et al., 2017). Another study found that it has anticonvulsant activity and may be useful in treating epilepsy (Sahu et al., 2016). Additionally, allyl 4-[4-(allyloxy)phenyl]-6-methyl-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate has been studied for its potential anticancer activity (Sahu et al., 2016).